Cas no 85098-65-3 (Acetic acid,2-[(methoxythioxomethyl)thio]-, sodium salt (1:1))

• Product Name: Acetic acid,2-[(methoxythioxomethyl)thio]-, sodium salt (1:1)
• CAS No: 85098-65-3
• MF: C₄H₅NaO₃S₂
• MW: 188.200469732285
• CID: 725975
• Update Time: 2026-04-29

Acetic acid,2-[(methoxythioxomethyl)thio]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(methoxythioxomethyl)thio]-, sodium salt (1:1)
• sodium [(methoxythioxomethyl)thio]acetate
• sodium,2-methoxycarbothioylsulfanylacetate

Computed Properties

• Exact Mass: 187.95778
• Monoisotopic Mass: 187.95778
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107

Experimental Properties

• Boiling Point: 301.8°C at 760 mmHg
• Flash Point: 136.3°C